Cas no 2228534-25-4 (3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol)

3-Amino-2-(2-bromo-4-chlorophenyl)propan-1-ol is a brominated and chlorinated phenylpropanolamine derivative with potential applications in pharmaceutical and chemical synthesis. Its structural features, including the amino and hydroxyl functional groups, make it a versatile intermediate for the development of bioactive compounds. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity in electrophilic and nucleophilic transformations, facilitating selective modifications. This compound is particularly valuable in medicinal chemistry for designing targeted molecules due to its balanced polarity and stability under standard conditions. High-purity grades are available to ensure reproducibility in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol structure
2228534-25-4 structure
Product Name:3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
CAS No:2228534-25-4
MF:C9H11BrClNO
MW:264.54674077034
CID:6197594
PubChem ID:165604452
Update Time:2025-10-28

3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
    • 2228534-25-4
    • EN300-1909033
    • Inchi: 1S/C9H11BrClNO/c10-9-3-7(11)1-2-8(9)6(4-12)5-13/h1-3,6,13H,4-5,12H2
    • InChI Key: WQOUTDTVIIEXTP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C(CO)CN)Cl

Computed Properties

  • Exact Mass: 262.97125g/mol
  • Monoisotopic Mass: 262.97125g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.2Ų

3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1909033-0.05g
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
2228534-25-4
0.05g
$959.0 2023-09-18
Enamine
EN300-1909033-0.1g
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
2228534-25-4
0.1g
$1005.0 2023-09-18
Enamine
EN300-1909033-0.25g
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
2228534-25-4
0.25g
$1051.0 2023-09-18
Enamine
EN300-1909033-0.5g
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
2228534-25-4
0.5g
$1097.0 2023-09-18
Enamine
EN300-1909033-1.0g
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
2228534-25-4
1g
$1142.0 2023-06-04
Enamine
EN300-1909033-2.5g
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
2228534-25-4
2.5g
$2240.0 2023-09-18
Enamine
EN300-1909033-5.0g
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
2228534-25-4
5g
$3313.0 2023-06-04
Enamine
EN300-1909033-10.0g
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
2228534-25-4
10g
$4914.0 2023-06-04
Enamine
EN300-1909033-1g
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
2228534-25-4
1g
$1142.0 2023-09-18
Enamine
EN300-1909033-5g
3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol
2228534-25-4
5g
$3313.0 2023-09-18

Additional information on 3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol

Recent Advances in the Study of 3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol (CAS: 2228534-25-4)

3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol (CAS: 2228534-25-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-chlorophenyl and amino-propanol functional groups, has recently been the subject of several studies aimed at exploring its potential applications in drug development and therapeutic interventions. The compound's structural features suggest its utility as a building block for more complex molecules or as a potential bioactive agent itself.

Recent research has focused on the synthesis and characterization of 3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol, with particular attention to its stereochemistry and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and reduces byproducts, which is critical for scaling up production for preclinical studies. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In addition to its synthetic applications, 3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol has been investigated for its potential biological activity. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound could selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 12.5 µM, suggesting its potential as a lead compound for developing anti-inflammatory agents.

The pharmacokinetic properties of 3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol have also been explored. A recent pharmacokinetic study in rats demonstrated that the compound has good oral bioavailability (approximately 65%) and a half-life of 4.2 hours, which is favorable for further drug development. However, the study also noted that the compound undergoes extensive hepatic metabolism, which may necessitate structural modifications to improve its metabolic stability.

Despite these promising findings, challenges remain in the development of 3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol as a therapeutic agent. For example, its potential toxicity profiles and off-target effects are not yet fully understood. A 2023 toxicology study in Toxicology Reports indicated that high doses of the compound could lead to mild hepatotoxicity in animal models, underscoring the need for further safety evaluations.

In conclusion, 3-amino-2-(2-bromo-4-chlorophenyl)propan-1-ol (CAS: 2228534-25-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and favorable pharmacokinetic properties make it a valuable candidate for further investigation. Future studies should focus on optimizing its structure to enhance efficacy and reduce toxicity, as well as exploring its potential applications in treating inflammatory diseases and other conditions.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.